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Compound of Interest

Compound Name: Lauric anhydride

Cat. No.: B1208293

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the theoretical and
experimental properties of lauric anhydride. The information is curated to be a valuable
resource for researchers, scientists, and professionals involved in drug development and other
scientific endeavors where this compound is of interest.

Physicochemical Properties: A Comparative
Analysis

Lauric anhydride, also known as dodecanoic anhydride, is the symmetrical anhydride of lauric
acid.[1] It is a white to off-white crystalline solid at room temperature.[2] A summary of its key
theoretical and experimental physicochemical properties is presented below for easy
comparison.
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Theoretical/Computed

Property Experimental/Literal Value
Value
Molecular Formula C24H4603[3][4][5] C24H4603
Molecular Weight 382.62 g/mol Not Applicable
_ _ 209.18 °C (482.33 K) (Joback
Melting Point 41-43 °C, 41.8 °C
Method)
- _ 605.53 °C (878.68 K) (Joback 160-170 °C, 469.73°C (rough
Boiling Point )
Method) estimate)
_ _ 0.8559 g/cm3 at 70 °C, 0.8533
Density Not Widely Reported
g/cm3
- Log10 of Water Solubility: Soluble in chloroform (slightly).
Solubility

-8.51 (Crippen Method)

Soluble in organic solvents.

LogP (Octanol/Water)

7.898 (Crippen Method)

Not Widely Reported

Experimental Protocols

Detailed methodologies for determining the key experimental properties of lauric anhydride

are outlined below. These are generalized protocols applicable to solid organic compounds.

Melting Point Determination (Capillary Method)

The melting point of lauric anhydride can be determined using a capillary melting point

apparatus, such as a Mel-Temp or a Thiele tube setup.

Procedure:

o Sample Preparation: A small amount of dry, powdered lauric anhydride is packed into a

capillary tube to a height of 2-3 mm. The tube is then tapped gently to ensure the sample is

compact.

o Apparatus Setup: The capillary tube is placed in the heating block of the apparatus.
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e Heating: The sample is heated at a steady rate. For an unknown sample, a rapid initial
heating can be used to determine an approximate melting range. For a more precise
measurement, the heating rate should be slow, around 1-2 °C per minute, as the
temperature approaches the expected melting point.

o Observation: The temperature at which the first droplet of liquid appears is recorded as the
onset of melting. The temperature at which the entire sample becomes a liquid is recorded
as the completion of melting. The melting point is reported as this range.

Density Determination (Pycnometer Method)

The density of solid lauric anhydride can be determined using a gas or liquid pycnometer.
Procedure (Liquid Pycnometer):

o Mass of Empty Pycnometer: The mass of a clean, dry pycnometer is accurately measured
(ma).

e Mass of Pycnometer with Sample: A known mass of lauric anhydride is added to the
pycnhometer, and the total mass is measured (m2).

e Mass with Liquid: A liquid of known density (p_liquid), in which lauric anhydride is insoluble,
is added to the pycnometer to fill it completely. Any excess liquid is removed, and the exterior
is dried. The total mass is then measured (ms).

e Mass of Pycnometer with Liquid Only: The pycnometer is emptied, cleaned, and filled with
the same liquid. The mass is measured (ma).

o Calculation: The density of lauric anhydride (p_sample) is calculated using the following
formula: p_sample = [(m2 - m1) / ((M4 - m1) - (M3 - m2))] * p_liquid

Spectroscopic Analysis

2.3.1. Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in lauric anhydride.

Procedure (Attenuated Total Reflectance - ATR):
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o Sample Preparation: A small amount of solid lauric anhydride is placed directly on the ATR
crystal.

» Data Acquisition: The spectrum is recorded over a typical range of 4000-400 cm™2.
Characteristic peaks for an anhydride include two carbonyl (C=0) stretching bands around
1810 cm~t and 1750 cm~1, and a C-O stretching band.

2.3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 3C NMR spectroscopy are used to determine the carbon-hydrogen framework of the
molecule.

Procedure:

o Sample Preparation: A small amount of lauric anhydride is dissolved in a suitable
deuterated solvent (e.g., CDCls).

» Data Acquisition: The NMR spectrum is acquired on a spectrometer. The chemical shifts,
integration, and coupling patterns of the peaks provide information about the structure of the
molecule.

Synthesis and Characterization Workflow

The synthesis of lauric anhydride from lauric acid is a common laboratory preparation. The
following diagrams illustrate the synthesis reaction and a general workflow for its subsequent
characterization.
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Caption: General Workflow for the Characterization of Lauric Anhydride.

Applications in Research and Development

Lauric anhydride serves as a key intermediate in the synthesis of various compounds. It is
notably used in the preparation of polyanhydrides, a class of biodegradable polymers
investigated for controlled drug delivery systems. Its long alkyl chains impart hydrophobicity,
which can be tailored in copolymers to control the rate of polymer degradation and drug
release. Further research into lauric anhydride and its derivatives may lead to advancements
in drug formulation and delivery technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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